Cas no 59278-13-6 (6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(3-hydroxypropoxy)methyl]-)

• Product Name: 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(3-hydroxypropoxy)methyl]-
• CAS No: 59278-13-6
• MF: C₉H₁₃N₅O₃
• MW: 239.231220960617
• CID: 339297
• PubChem ID: 135923455
• Update Time: 2025-04-19

6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(3-hydroxypropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(3-hydroxypropoxy)methyl]-
• 2-amino-9-(3-hydroxypropoxymethyl)-3H-purin-6-one
• SCHEMBL8380760
• 9-{[(1-hydroxymethyl)ethoxy]-methyl}guanine
• 9-(3-hydroxypropoxymethyl)guanine
• YZPZJYIBJTVVKO-UHFFFAOYSA-N
• 2-Amino-9-[(3-hydroxypropoxy)methyl]-3,9-dihydro-6H-purin-6-one
• 2-amino-9-[(3-hydroxypropoxy)methyl]-6,9-dihydro-1H-purin-6-one
• 2-Amino-9-((3-hydroxypropoxy)methyl)-1H-purin-6(9H)-one
• CHEMBL169836
• 59278-13-6
• DTXSID50513155

• Inchi： 1S/C9H13N5O3/c10-9-12-7-6(8(16)13-9)11-4-14(7)5-17-3-1-2-15/h4,15H,1-3,5H2,(H3,10,12,13,16)
• InChI Key： YZPZJYIBJTVVKO-UHFFFAOYSA-N
• SMILES： O(CCCO)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 239.10199
• Monoisotopic Mass: 239.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.76